![molecular formula C23H19ClN2O4 B303400 2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile](/img/structure/B303400.png)
2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile, also known as CT-3, is a synthetic compound that belongs to the family of cannabinoids. It was first synthesized in the 1990s and has been the focus of scientific research due to its potential therapeutic applications. CT-3 is a non-psychoactive compound and does not produce the characteristic "high" associated with cannabis use.
Mechanism of Action
The exact mechanism of action of 2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile is not fully understood. However, it is believed to act on the endocannabinoid system, which is a complex network of receptors and signaling molecules that play a role in regulating various physiological processes. This compound has been shown to bind to the CB2 receptor, which is primarily expressed in immune cells and is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been demonstrated to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been shown to protect against neurodegeneration in animal models of Alzheimer's disease and other neurological disorders.
Advantages and Limitations for Lab Experiments
2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile has several advantages for use in laboratory experiments. It is a synthetic compound, which allows for precise control over its chemical structure and purity. This compound is also non-psychoactive, which eliminates the potential confounding effects of cannabis use. However, there are also some limitations to its use. This compound has a relatively short half-life, which may limit its effectiveness in some experimental settings. Additionally, the exact mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile. One area of interest is the development of novel this compound derivatives with improved pharmacological properties. Another potential direction is the investigation of this compound in combination with other compounds for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile involves the reaction of 3,4,5-trimethoxybenzaldehyde with 2-amino-6-chlorobenzoic acid in the presence of a catalyst. This reaction results in the formation of a benzochromene intermediate, which is then converted to this compound through a series of chemical reactions.
Scientific Research Applications
2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties. This compound has also been investigated for its potential use in the treatment of multiple sclerosis, Alzheimer's disease, and other neurological disorders.
properties
Molecular Formula |
C23H19ClN2O4 |
---|---|
Molecular Weight |
422.9 g/mol |
IUPAC Name |
2-amino-6-chloro-4-(3,4,5-trimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile |
InChI |
InChI=1S/C23H19ClN2O4/c1-27-18-8-12(9-19(28-2)22(18)29-3)20-15-10-17(24)13-6-4-5-7-14(13)21(15)30-23(26)16(20)11-25/h4-10,20H,26H2,1-3H3 |
InChI Key |
WUXYQXSPHDYETR-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C2C3=C(C4=CC=CC=C4C(=C3)Cl)OC(=C2C#N)N |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2C3=C(C4=CC=CC=C4C(=C3)Cl)OC(=C2C#N)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.